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Compound of Interest

Compound Name: BOC-D-alanine

Cat. No.: B558578

An In-depth Technical Guide to the Core Chemical and Physical Properties of BOC-D-Alanine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-Butoxycarbonyl-D-alanine (BOC-D-alanine) is a crucial derivative of the non-
proteinogenic amino acid D-alanine. It serves as a fundamental building block in synthetic
organic chemistry, particularly in solid-phase peptide synthesis (SPPS) and the development of
novel pharmaceuticals. The tert-butoxycarbonyl (Boc) protecting group on the amine terminus
prevents unwanted side reactions during peptide chain elongation.[1][2] The incorporation of a
D-amino acid, such as D-alanine, into a peptide sequence can significantly enhance its stability
and resistance to enzymatic degradation by proteases, a critical attribute for therapeutic
peptides.[1] This guide provides a comprehensive overview of the chemical and physical
properties of BOC-D-alanine, experimental protocols for its use, and its applications in
research and drug development.

Chemical and Physical Properties

The following tables summarize the key quantitative and qualitative data for BOC-D-alanine.

Table 1: General and Chemical Identifiers
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Property Value Citations

(2R)-2-[(2-methylpropan-2-
IUPAC Name yl)oxycarbonylamino]propanoic  [1][3]
acid

Boc-D-Ala-OH, N-(tert-
Synonyms ] [L1[31[4115]
Butoxycarbonyl)-D-alanine

CAS Number 7764-95-6 [4][5][6]
Molecular Formula CsH15NOa4 [11[31[4116]
Molecular Weight 189.21 g/mol [31I516][7]
Canonical SMILES CCEFOIONEEO0CO) [1]

(C)cC

QVHJIQCGUWFKTSE-
InChl Key [1][31[5]

RXMQYKEDSA-N

ble 2: Physical and < . :

Property Value Citations

White to off-white powder or

Appearance [111416171
crystal

Melting Point 75-85°C [LI[41517i8]

Boiling Point 324.46°C (rough estimate) [1][5]1[8]

Density 1.2321 g/cm3 (rough estimate) [11[5]1[8]

B Soluble in Chloroform, DMSO,

Solubility [5][8]
Methanol

Optical Rotation [a]2°/D +25 £ 2° (c=2, EtOH) [41[5][8]

pKa 4.02 £ 0.10 (Predicted) [518]

1H NMR, 13C NMR, IR, Mass
Spectroscopic Data Spec, and Raman data are [319]

available in public databases.

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://aapep.bocsci.com/product/boc-d-alanine-cas-7764-95-6-299629.html
https://pubchem.ncbi.nlm.nih.gov/compound/637606
https://aapep.bocsci.com/product/boc-d-alanine-cas-7764-95-6-299629.html
https://pubchem.ncbi.nlm.nih.gov/compound/637606
https://www.chemimpex.com/products/00857
https://www.chemicalbook.com/price-india/BOC-D-Alanine.htm
https://www.chemimpex.com/products/00857
https://www.chemicalbook.com/price-india/BOC-D-Alanine.htm
https://nmpharmtech.com/nutrition-ngredienils/boc-d-alanine/
https://aapep.bocsci.com/product/boc-d-alanine-cas-7764-95-6-299629.html
https://pubchem.ncbi.nlm.nih.gov/compound/637606
https://www.chemimpex.com/products/00857
https://nmpharmtech.com/nutrition-ngredienils/boc-d-alanine/
https://pubchem.ncbi.nlm.nih.gov/compound/637606
https://www.chemicalbook.com/price-india/BOC-D-Alanine.htm
https://nmpharmtech.com/nutrition-ngredienils/boc-d-alanine/
https://www.fishersci.com/store/msds?partNumber=AC275720050&productDescription=BOC-D-ALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://aapep.bocsci.com/product/boc-d-alanine-cas-7764-95-6-299629.html
https://aapep.bocsci.com/product/boc-d-alanine-cas-7764-95-6-299629.html
https://pubchem.ncbi.nlm.nih.gov/compound/637606
https://www.chemicalbook.com/price-india/BOC-D-Alanine.htm
https://aapep.bocsci.com/product/boc-d-alanine-cas-7764-95-6-299629.html
https://www.chemimpex.com/products/00857
https://nmpharmtech.com/nutrition-ngredienils/boc-d-alanine/
https://www.fishersci.com/store/msds?partNumber=AC275720050&productDescription=BOC-D-ALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://aapep.bocsci.com/product/boc-d-alanine-cas-7764-95-6-299629.html
https://www.chemimpex.com/products/00857
https://www.chemicalbook.com/price-india/BOC-D-Alanine.htm
https://www.fishersci.com/store/msds?partNumber=AC275720050&productDescription=BOC-D-ALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB0195076_EN.htm
https://aapep.bocsci.com/product/boc-d-alanine-cas-7764-95-6-299629.html
https://www.chemicalbook.com/price-india/BOC-D-Alanine.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0195076_EN.htm
https://aapep.bocsci.com/product/boc-d-alanine-cas-7764-95-6-299629.html
https://www.chemicalbook.com/price-india/BOC-D-Alanine.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0195076_EN.htm
https://www.chemicalbook.com/price-india/BOC-D-Alanine.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0195076_EN.htm
https://www.chemimpex.com/products/00857
https://www.chemicalbook.com/price-india/BOC-D-Alanine.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0195076_EN.htm
https://www.chemicalbook.com/price-india/BOC-D-Alanine.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0195076_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/637606
https://m.chemicalbook.com/SpectrumEN_15761-38-3_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed methodologies for the synthesis, purification, and application of BOC-D-alanine are
critical for its effective use in a laboratory setting.

Synthesis of BOC-D-Alanine

The most common method for synthesizing BOC-D-alanine is the N-protection of D-alanine
using di-tert-butyl dicarbonate (Boc20).

Objective: To introduce the tert-butoxycarbonyl (Boc) protecting group onto the amino group of
D-alanine.

Materials:

e D-alanine

» Di-tert-butyl dicarbonate (Bocz0)

e Solvent (e.g., Dioxane, tert-Butyl alcohol, Ethanol)[10][11][12]

e Base (e.g., Sodium hydroxide, Triethylamine, Guanidine hydrochloride)[11][12][13]
o Water

» Acid for workup (e.g., Potassium hydrogen sulfate solution)[12]

» Organic solvent for extraction (e.g., Ethyl ether, Ethyl acetate)[12][13]

General Procedure:

o D-alanine is dissolved or suspended in an appropriate solvent system (e.g., aqueous
dioxane, tert-butyl alcohol, or ethanol).[10][12][13]

e Abase is added to the mixture to facilitate the reaction. The pH is typically adjusted and
maintained between 8 and 9.[12][13]

» Di-tert-butyl dicarbonate (Boc20), either neat or dissolved in the reaction solvent, is added to
the D-alanine solution, often dropwise, while stirring. The reaction is typically conducted at
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room temperature or slightly above (35-40°C).[11][12]

e The reaction mixture is stirred for several hours (e.g., 15 hours to overnight) until the reaction
is complete, which can be monitored by Thin Layer Chromatography (TLC).[12][13]

o Upon completion, the solvent is often removed under reduced pressure.[12][14]

o A standard aqueous workup is performed. The residue is redissolved, and the aqueous layer
is washed with a nonpolar solvent (e.g., pentane or hexane) to remove excess Boc20 and
byproducts.[12]

e The aqueous phase is then acidified to a pH of 1-2 with a suitable acid (e.g., potassium
hydrogen sulfate) at a low temperature (0-5°C), causing the BOC-D-alanine product to
precipitate or separate.[12]

e The product is extracted into an organic solvent such as ethyl ether or ethyl acetate.[12]

o The combined organic layers are dried over an anhydrous salt (e.g., Na2SOa4 or MgSOa),
filtered, and the solvent is evaporated to yield the crude product, often as an oil or solid.[12]
[13]

Purification and Crystallization

Crude BOC-D-alanine is often an oil that can be solidified and purified through crystallization.
Objective: To obtain high-purity, crystalline BOC-D-alanine from the crude reaction product.
Materials:

e Crude BOC-D-alanine (oily residue)

Seed crystals of BOC-D-alanine (optional but recommended)[14]

A weak polar solvent (e.g., Cyclohexane, n-Hexane, Petroleum ether)[11][14]

Filtration apparatus

Vacuum oven
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Procedure:

The crude oily product obtained from the synthesis is placed in a suitable vessel.[14]
» A small amount of seed crystal is added to the oil to initiate crystallization.[14]

o The mixture is allowed to stand at room temperature for a period (e.g., 18-24 hours) until the
oil completely solidifies into a white mass.[14]

o A weak polar solvent, such as cyclohexane, is added to the solidified mass for "pulping.” This
process involves stirring the solid in the solvent to wash away impurities.[14]

e The mixture is stirred at room temperature for a few hours.[14]

e The solid product is collected by filtration, washed with a small amount of the cold pulping
solvent, and then dried under reduced pressure to yield the final, purified BOC-D-alanine.
[14]

Use in Boc-SPPS: Deprotection Step

A key step in Boc-based Solid-Phase Peptide Synthesis (SPPS) is the selective removal of the
Na-Boc group to allow for the coupling of the next amino acid.

Objective: To remove the Boc protecting group from the N-terminus of the peptide chain
attached to the solid support.

Materials:

Boc-protected peptide-resin

Deprotection reagent: 50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM).[15]

Scavenger (optional, e.g., 0.5% DTE if Cys, Met, or Trp are present).[15]

Wash solvents (DCM, Isopropanol)[15]

Neutralization reagent (e.g., 5-10% Diisopropylethylamine (DIEA) in DCM)

Procedure:
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e The peptide-resin is swollen in DCM within the reaction vessel.
e The DCM is drained, and the deprotection reagent (50% TFA/DCM) is added to the resin.[15]
e A short pre-wash of 2-5 minutes is performed, followed by draining the reagent.[15]

o Afresh portion of the deprotection reagent is added, and the reaction is allowed to proceed
for 15-25 minutes with agitation.[15]

o The deprotection solution is drained, and the resin is thoroughly washed with DCM and then
isopropanol to remove residual TFA and the cleaved tert-butyl cation.[15]

e The resin is then neutralized with a solution of a hindered base, such as 5-10% DIEA in
DCM, to deprotonate the newly formed N-terminal ammonium salt, preparing it for the next
coupling step.

Visualizations: Workflows and Relationships
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General Synthesis Workflow for BOC-D-Alanine
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Caption: General synthesis workflow for BOC-D-Alanine.
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Role of BOC-D-Alanine in Boc-SPPS Cycle
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Caption: Role of BOC-D-Alanine in the Boc-SPPS cycle.
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Key Application Areas of BOC-D-Alanine
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Caption: Logical relationships of BOC-D-Alanine applications.

Applications in Research and Drug Development

BOC-D-alanine is an indispensable tool for researchers in medicinal chemistry and
biochemistry.

o Peptide Synthesis: It is a standard building block for introducing D-alanine residues into a
peptide sequence.[1][6] The Boc group ensures that the alpha-amino group is protected
during the coupling reaction, allowing for controlled, stepwise synthesis of peptides.[10]

» Drug Development: Incorporating D-amino acids like D-alanine into therapeutic peptides
makes them resistant to degradation by endogenous proteases, thereby increasing their in
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vivo half-life and bioavailability.[1] This makes BOC-D-alanine a valuable reagent in the
design of more robust and effective peptide-based drugs, enzyme inhibitors, and
peptidomimetics.[1][4]

» Structural Biology: The introduction of a D-amino acid can induce specific secondary
structures, such as turns or helices, in a peptide chain. Researchers use BOC-D-alanine to
synthesize peptides with defined conformations to study protein folding, dynamics, and
stability.[1]

o Bioconjugation: BOC-D-alanine serves as a component in the synthesis of peptides that are
later conjugated to other molecules, including fluorescent dyes, polymers, or cytotoxic drugs
for targeted delivery.[1] The properties of the D-alanine can influence the biological activity
and stability of the final bioconjugate.[1]

Safety, Handling, and Storage

o Safety: BOC-D-alanine is not classified as a hazardous substance according to GHS
criteria.[7][16] However, as with all laboratory chemicals, direct contact should be avoided.
The toxicological properties have not been fully investigated.[17]

¢ Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat, to avoid contact with eyes and skin.
[16][17][18] Avoid generating dust.[17]

o Storage: Store in a tightly sealed container in a cool, dry place. The recommended storage
temperature is between 2-8°C.[1][5][8][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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